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Compound of Interest

Compound Name: 1-Azidododecane

Cat. No.: B3047302 Get Quote

Technical Guide: 1-Azidododecane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-azidododecane, a versatile linear-

chain alkyl azide. It is a valuable reagent in organic synthesis, particularly in the realm of

bioconjugation and materials science, owing to its participation in highly efficient "click

chemistry" reactions. This document outlines its core properties, a detailed experimental

protocol for a typical application, and a visual representation of the experimental workflow.

Core Properties of 1-Azidododecane
1-Azidododecane is an organic compound featuring a twelve-carbon alkyl chain terminating in

an azide functional group. This structure imparts both hydrophobicity, due to the long alkyl

chain, and reactivity, due to the azide group.

Property Value Reference

CAS Number 13733-78-3 [1]

Molecular Formula C₁₂H₂₅N₃ [1]

Molecular Weight 211.35 g/mol [1]
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Key Applications in Research and Development
The primary utility of 1-azidododecane stems from the reactivity of its terminal azide group. It

is a key building block in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a

cornerstone of "click chemistry."[2] This reaction allows for the efficient and specific formation of

a stable 1,4-disubstituted 1,2,3-triazole linkage between the azide and a terminal alkyne.[2][3]

The long dodecyl chain makes 1-azidododecane particularly useful for:

Surface Functionalization: Modifying surfaces to introduce hydrophobic properties or to

anchor other molecules.

Polymer Chemistry: Synthesizing functionalized polymers and macromolecules.

Drug Discovery and Development: As a linker to conjugate molecules of interest, potentially

altering solubility or facilitating targeted delivery. The resulting triazole ring is more than a

simple linker; it can form hydrogen bonds and dipole interactions with biological targets.[2]

Experimental Protocols
Synthesis of 1-(1-Dodecyl-1H-1,2,3-triazol-4-yl)methanol
via Copper-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC)
This protocol describes a representative CuAAC "click" reaction between 1-azidododecane
and propargyl alcohol.

Materials:

1-Azidododecane

Propargyl alcohol (a terminal alkyne)

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Sodium ascorbate

Solvent (e.g., a mixture of water and tert-butanol or DMF)
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Deionized water

tert-Butanol or Dimethylformamide (DMF)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 1-azidododecane (1 equivalent) and

propargyl alcohol (1-1.2 equivalents) in a suitable solvent mixture (e.g., 1:1 water/tert-

butanol).

Catalyst Preparation: In a separate vial, prepare a fresh aqueous solution of sodium

ascorbate (e.g., 1 M). In another vial, prepare an aqueous solution of copper(II) sulfate

pentahydrate (e.g., 0.5 M).

Initiation of Reaction: To the stirred solution of the azide and alkyne, add the sodium

ascorbate solution (0.1-0.3 equivalents). Following this, add the copper(II) sulfate solution

(0.05-0.1 equivalents). The reaction is typically run at room temperature.

Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography

(TLC) until the starting materials are consumed. These reactions are often complete within 1

to 24 hours.

Work-up and Purification: Upon completion, the reaction mixture may be diluted with water

and extracted with an organic solvent such as ethyl acetate. The combined organic layers

are then washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated

under reduced pressure. The resulting crude product can be purified by column

chromatography on silica gel to yield the pure 1,4-disubstituted triazole product.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the copper-catalyzed azide-alkyne

cycloaddition (CuAAC) reaction described above.
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Caption: Workflow for CuAAC synthesis of a 1,2,3-triazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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